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The pro-oxidant nature of ferrous iron is primarily attributed to its participation in the Fenton and

Haber-Weiss reactions, which generate highly reactive hydroxyl radicals (•OH).

1.1 The Fenton Reaction

The Fenton reaction describes the oxidation of ferrous iron by hydrogen peroxide (H₂O₂),

resulting in the formation of a ferric ion (Fe³⁺), a hydroxide ion (OH⁻), and a highly reactive

hydroxyl radical (•OH).[1][2][3] This hydroxyl radical is one of the most potent reactive oxygen

species (ROS) and can indiscriminately oxidize a wide variety of biological macromolecules.

Reaction: Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻[2][3]

1.2 The Iron-Catalyzed Haber-Weiss Cycle

The Haber-Weiss cycle generates hydroxyl radicals from hydrogen peroxide and superoxide

(•O₂⁻), a reaction that is kinetically slow on its own but is efficiently catalyzed by iron ions.[4][5]

The cycle involves the reduction of ferric iron back to ferrous iron by superoxide, which then

allows the Fenton reaction to proceed.

Step 1 (Reduction): Fe³⁺ + •O₂⁻ → Fe²⁺ + O₂[4][5]

Step 2 (Fenton Reaction): Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻[4][5]

Net Reaction: •O₂⁻ + H₂O₂ ---(Fe catalyst)--> •OH + OH⁻ + O₂[4]
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While the direct reaction between superoxide and hydrogen peroxide is slow, the iron-catalyzed

cycle provides a continuous source of hydroxyl radicals as long as superoxide and H₂O₂ are

available.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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